(2-Propan-2-yl-2-azaspiro[4.5]decan-4-yl)methanamine

• IUPAC Name: (2-propan-2-yl-2-azaspiro[4.5]decan-4-yl)methanamine
• InChI: InChI=1S/C13H26N2/c1-11(2)15-9-12(8-14)13(10-15)6-4-3-5-7-13/h11-12H,3-10,14H2,1-2H3
• InChI Key: SGADROUBVGXYFM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CC(C2(C1)CCCCC2)CN
• Molecular Formula: C13H26N2
• Molecular Weight: 210.36 g/mol
• CAS No.: 2090331-10-3

Description

(2-Propan-2-yl-2-azaspiro[4.5]decan-4-yl)methanamine is a chemical compound with the molecular formula C13H26N2 and a molecular weight of 210.36 g/mol . This compound is characterized by its spirocyclic structure, which includes an azaspirodecane ring system. It is primarily used in research and development settings, particularly in the fields of chemistry and pharmaceuticals.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Propan-2-yl-2-azaspiro[4.5]decan-4-yl)methanamine typically involves the reaction of appropriate starting materials under controlled conditions. One common synthetic route includes the reaction of a spirocyclic ketone with an amine in the presence of a reducing agent. The reaction conditions often require specific temperatures and solvents to ensure the desired product is obtained with high purity .

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

(2-Propan-2-yl-2-azaspiro[4.5]decan-4-yl)methanamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can yield different amine derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by other nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as lithium aluminum hydride, and nucleophiles like halides or alkoxides. Reaction conditions vary depending on the desired transformation but typically involve controlled temperatures and inert atmospheres to prevent unwanted side reactions .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield N-oxides, while substitution reactions can produce a variety of substituted amines.

Scientific Research Applications

(2-Propan-2-yl-2-azaspiro[4.5]decan-4-yl)methanamine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in studies involving enzyme inhibition and receptor binding.

Medicine: Research into potential therapeutic applications, such as drug development, often involves this compound.

Industry: It may be used in the development of new materials or as an intermediate in the synthesis of other chemicals.

Mechanism of Action

The mechanism of action of (2-Propan-2-yl-2-azaspiro[4.5]decan-4-yl)methanamine involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound can modulate the activity of these targets, leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar Compounds

(2-Isopropyl-2-azaspiro[4.4]nonan-7-yl)methanamine: This compound has a similar spirocyclic structure but with a different ring size.

(8-Methyl-2-oxa-8-azaspiro[4.5]dec-3-yl)methanamine: Another spirocyclic compound with an oxygen atom in the ring.

Uniqueness

(2-Propan-2-yl-2-azaspiro[4.5]decan-4-yl)methanamine is unique due to its specific ring structure and the presence of an isopropyl group. This structural uniqueness can lead to different chemical reactivity and biological activity compared to similar compounds .